Cas no 1328418-22-9 (1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea)

1-(Oxan-4-yl)-3-(pyridin-2-yl)methylurea is a urea derivative featuring a tetrahydropyran (oxane) and a pyridinylmethyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The oxan-4-yl group enhances solubility and metabolic stability, while the pyridin-2-ylmethyl substituent offers opportunities for hydrogen bonding and π-stacking interactions, which can be leveraged in drug design. Its well-defined structure and synthetic accessibility make it a versatile intermediate for developing kinase inhibitors, receptor modulators, or other targeted therapeutics. The compound's balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in preclinical studies.
1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea structure
1328418-22-9 structure
Product Name:1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea
CAS No:1328418-22-9
MF:C12H17N3O2
MW:235.282282590866
CID:6265906
PubChem ID:84284382
Update Time:2025-05-20

1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea
    • 1-(oxan-4-yl)-3-(pyridin-2-ylmethyl)urea
    • AKOS016519251
    • F6541-3610
    • 1328418-22-9
    • 1-(oxan-4-yl)-3-[(pyridin-2-yl)methyl]urea
    • 1-(pyridin-2-ylmethyl)-3-(tetrahydro-2H-pyran-4-yl)urea
    • Inchi: 1S/C12H17N3O2/c16-12(15-10-4-7-17-8-5-10)14-9-11-3-1-2-6-13-11/h1-3,6,10H,4-5,7-9H2,(H2,14,15,16)
    • InChI Key: NLVVFCXKMLMOBU-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)NC(NCC1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 235.132
  • Monoisotopic Mass: 235.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2A^2
  • XLogP3: 0.2

1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea Pricemore >>

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Additional information on 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea

Professional Introduction to Compound with CAS No 1328418-22-9 and Product Name 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea

The compound with the CAS number 1328418-22-9 and the product name 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea incorporates a combination of heterocyclic moieties, including an oxane ring and a pyridine ring, which are known for their diverse biological activities. Such structural features make it a promising candidate for further investigation in various biomedical contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of urea-based derivatives as pharmacophores. Urea compounds are particularly valued for their ability to interact with biological targets through hydrogen bonding, a key mechanism in many drug-receptor interactions. The presence of a urea moiety in 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea enhances its potential as an active ingredient in therapeutic agents. Moreover, the integration of an oxane ring into the molecular structure introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This structural design aligns with the growing trend in medicinal chemistry towards creating multifunctional molecules capable of modulating multiple biological pathways simultaneously.

Current research in the field of chemical biology has highlighted the importance of heterocyclic compounds in drug development. Heterocycles, such as pyridine and oxane derivatives, are ubiquitous in natural products and have been extensively studied for their pharmacological properties. The pyridine ring in 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Pyridine-based compounds have demonstrated efficacy in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The incorporation of this motif into 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea suggests that it may exhibit similar therapeutic benefits.

The oxane ring, another key component of this compound, is known for its stability and ability to mimic carbohydrate structures. This feature can be particularly advantageous in designing molecules that interact with carbohydrate-binding proteins or enzymes. Such interactions are crucial in various biological processes, including cell signaling and immune responses. The combination of these structural elements in 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea positions it as a versatile tool for investigating novel biochemical mechanisms. Researchers are increasingly interested in exploring how these structural features contribute to the compound's biological activity and potential therapeutic applications.

Recent studies have begun to uncover the mechanistic details of how urea-based compounds interact with biological targets. These investigations have revealed that the hydrogen bonding capabilities of urea moieties are critical for achieving high affinity binding. In addition, the electronic properties of the surrounding aromatic rings can significantly influence the compound's activity by modulating its interactions with biological receptors. The pyridine ring in 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea, for instance, can participate in π-stacking interactions or engage in electrostatic interactions with specific residues on the target protein. These interactions can be fine-tuned through structural modifications, leading to enhanced potency and selectivity.

The synthesis and characterization of 1-(oxan-4-yl)-3-(pyridin-2-yl)methylurea have been subjects of considerable interest among synthetic chemists. The development of efficient synthetic routes allows for rapid exploration of structural analogs, enabling researchers to optimize the compound's properties for specific applications. Advances in synthetic methodologies have made it possible to introduce diverse functional groups while maintaining the integrity of the core structural framework. This flexibility is essential for tailoring molecules to target specific biological pathways effectively.

In conclusion, 1-(oxan-4-ylyl)-3-(pyridin--2--ylmethylurea represents a promising candidate for further investigation in pharmaceutical research. Its unique structural composition, featuring both an oxane ring and a pyridine ring linked by a urea moiety, positions it as a versatile tool for modulating various biological processes. The growing body of research on urea-based derivatives and heterocyclic compounds underscores their potential as therapeutic agents. As scientists continue to explore the biochemical properties of this compound, new insights into its mechanisms of action and therapeutic applications are expected to emerge. This ongoing research will contribute significantly to advancements in drug discovery and development.

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